Cas no 1201645-46-6 (N-(5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl)acetamide)

• Product Name: N-(5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl)acetamide
• CAS No: 1201645-46-6
• MF: C₁₃H₁₉BN₂O₃
• MW: 262.112563371658
• MDL: MFCD11878288
• CID: 1027864
• PubChem ID: 57415705
• Update Time: 2025-05-19

N-(5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl)acetamide
• N-[5-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-pyridin-3-yl]-acetamide
• N-[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl]acetamide
• 5-N-Acetyl-amino-pyridin-3-ylboronic acid pinacol ester
• N-[5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-3-pyridinyl]-acetamide
• QC-585
• 5-(ACETAMIDO)PYRIDINE-3-BORONIC ACID PINACOL ESTER
• N-[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-pyridyl]acetamide
• ADPVUZOCOXRLMP-UHFFFAOYSA-N
• AMBA00050
• FCH284
• AM85498
• Acetamide, N-[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-pyridinyl]-
• FT-0696439
• 1201645-46-6
• SCHEMBL1559181
• N-[5-(TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PYRIDIN-3-YL]ACETAMIDE
• N-(5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl)acetamide, AldrichCPR
• Z1741981124
• J-523089
• MB11056
• CS-0036586
• MFCD11878288
• N-(5-(4 pound not4 pound not5 pound not5-Tetramethyl-1 pound not3 pound not2-dioxaborolan-2-yl)pyridin-3-yl)acetamide
• DTXSID00725468
• DS-15350
• (5-ACETAMIDOPYRIDIN-3-YL)BORONIC ACID PINACOL ESTER
• AKOS016007487
• EN300-7397667
• DB-061699

• MDL： MFCD11878288
• Inchi： 1S/C13H19BN2O3/c1-9(17)16-11-6-10(7-15-8-11)14-18-12(2,3)13(4,5)19-14/h6-8H,1-5H3,(H,16,17)
• InChI Key： ADPVUZOCOXRLMP-UHFFFAOYSA-N
• SMILES： O1B(C2C=NC=C(C=2)NC(C)=O)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 262.14900
• Monoisotopic Mass: 262.1488726g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.4

Experimental Properties

• Density: 1.11±0.1 g/cm3 (20 ºC 760 Torr),
• PSA: 63.94000
• LogP: 1.98870

N-(5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl)acetamide Security Information

• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-acetylarylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides N-acetylarylamines
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on N-(5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl)acetamide

Comprehensive Guide to N-(5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl)acetamide (CAS 1201645-46-6)

The compound N-(5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl)acetamide (CAS 1201645-46-6) represents an important boronic ester derivative with significant applications in pharmaceutical research and organic synthesis. This pyridine-containing boronate has gained considerable attention in recent years due to its unique structural features and versatile reactivity in Suzuki-Miyaura cross-coupling reactions, a topic frequently searched by synthetic chemists.

Structurally, this compound combines a pyridine-3-yl acetamide moiety with the 4,4,5,5-tetramethyl-1,3,2-dioxaborolane group, creating a valuable building block for medicinal chemistry. The presence of both hydrogen bond acceptor (pyridine nitrogen) and hydrogen bond donor (amide NH) makes it particularly interesting for drug design, addressing one of the most common queries in current pharmaceutical research about "hydrogen bonding in drug-target interactions."

In the context of current research trends, N-(5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl)acetamide has shown promise in the development of kinase inhibitors, a hot topic in cancer research. The boronate ester functionality serves as a protected form of boronic acid, which is crucial for creating compounds with improved metabolic stability - a key concern frequently searched by medicinal chemists working on "improving drug half-life."

The synthesis of this compound typically involves palladium-catalyzed borylation of appropriate pyridine precursors, a process that aligns with the growing interest in "transition metal-catalyzed C-H activation" methods. Its crystalline nature and good stability under standard conditions make it particularly valuable for storage and handling, addressing practical concerns often raised in laboratory forums about "handling sensitive boronic acid derivatives."

From a commercial perspective, CAS 1201645-46-6 has seen increasing demand in the past five years, reflecting the broader market trend toward boron-containing pharmaceuticals. Analytical data shows the compound typically appears as a white to off-white powder with characteristic 1H NMR peaks that include signals for both the tetramethyl dioxaborolane protons and the pyridyl/acetamide protons - information highly sought after by researchers verifying compound identity.

Recent patent literature reveals applications of N-(5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl)acetamide in the development of BTK inhibitors, connecting to the current therapeutic focus on "small molecule therapies for autoimmune diseases." The compound's balanced lipophilicity (as evidenced by calculated logP values) makes it particularly suitable for creating drug candidates with optimal cell permeability - another frequently searched parameter in drug discovery.

Quality control aspects of CAS 1201645-46-6 typically involve HPLC analysis with purity specifications often exceeding 97%, meeting the stringent requirements of pharmaceutical applications. The compound's stability under various pH conditions has been investigated in response to common queries about "boronate stability in biological media," showing good resilience in neutral to slightly acidic environments.

In summary, N-(5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl)acetamide represents a versatile intermediate that bridges several important areas of contemporary chemical research. Its combination of boronate reactivity and heteroaromatic functionality addresses multiple current research needs, from cross-coupling methodology to drug discovery, making it a compound of continuing interest in both academic and industrial settings.